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The performance of CaCOs composites is significantly influenced by factors like surface modification,

particle size, and the polymer matrix composition.

Table 1: Effect of Surface Modification on PBAT/CaCO3 Composite Properties

- ' - PEG-Modified
Unmodified Titanate-Modified CaCOs .
Property CaCOs (Optimal Source
CaCOs (1% TC-2)
amount)
Tensile Strength Decreased by Increased to 20.55 MPa Improved with [1]
>30% optimal PEG loading
[1]
Crystallization - Increased from 97.51°C to - [1]
Temperature 99.67°C
Crystallinity — Increased from 7.09% to — [1]
14.83%
Thermal Stability - Decomposition temp. - [1]
increased from 533.9°C to
566.1°C
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Unmodified

Property CaCOs

Hydrophobicity -

Water Absorption -

Complex Viscosity —

Titanate-Modified CaCOs
(1% TC-2)

Water contact angle
increased from 85.7° to
94.6°

Decreased from 13% to 1%

Table 2: Influence of Polymer Matrix and CaCOs Particle Size

PEG-Modified

CaCOs (Optimal Source
amount)

- [1]

- [1]
Decreased due to [2]

lubricating effect [2]

Effect on Composite

Factor Key Finding Source
Performance
Polymer Matrix  Nano-CaCOs prevented PLA Mechanical property [3]
(PLA/PBAT crystallization in PLA-rich matrices enhancement was several times
Ratio) (90/10, 70/30) but not in PBAT-rich greater in PBAT-rich (PLA30)
matrix (30/70). composites [3].
Particle Size Smaller CaCOs particles (e.g., 5 ym) Improved performance, though [2]

generally led to better mechanical
properties (tensile strength,
elongation at break) in PBAT films [2].

smaller particles can be harder
to disperse without optimal
surface modifier [2].

Experimental Protocols for CaCOs Composite

Preparation

Here are detailed methodologies for preparing and testing CaCOs composites, as cited in the research:

¢ Composite Fabrication (Twin-Screw Extrusion & Injection Molding): A common method involves
dry blending PBAT with CaCOs (often pre-treated with a modifier). The mixture is then melt-blended
using a twin-screw extruder with a temperature profile typically ranging from 170-190°C and a
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specific screw speed (e.g., 60 rpm). The resulting compound is cooled, pelletized, and can be
converted into test specimens using an injection molding machine [3] or a blow film machine for films
[1] [2].

¢ Filler Surface Modification: To improve compatibility, CaCOs is often modified before blending. One
protocol involves mixing CaCOs powder with a titanate coupling agent (e.g., TC-2) in a high-speed
mixer for 15 minutes [1]. Alternatively, polyethylene glycol (PEG-600) can be used as a coating agent
with a similar mixing process [2].

e Degradation Testing:

o Soil Degradation: Samples are buried in soil (e.g., at a lake coast) for a set period (e.g., 92
days). Samples are retrieved monthly, cleaned, dried at room temperature, and then
characterized for weight loss or property changes [2].

o Seawater Degradation: Artificial seawater is prepared according to established formulas. A
sand/mud layer is placed at the bottom of the container and covered with a mixture of artificial
and natural seawater. Samples are immersed and held at a constant temperature (e.g., 20 £
2°C) for the duration of the test, with analysis performed at regular intervals [2].

Mechanism of Filler Modification

The following diagram illustrates how surface modifiers improve the interface between calcium carbonate

and the polymer matrix, which is crucial for enhancing composite performance.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Research on Properties of PBAT/CaCO3 Composite Films
2. Properties and Degradability of Poly(Butylene Adipate-Co-

3. Effect of matrix composition on the performance of calcium

... [pmc.ncbi.nlm.nih.gov]
... [mdpi.com]

... [degruyterbrill.com]

© 2026 Smolecule. All rights reserved. 4/5

Tech Support

Polymer Matrix (e.g., PBAT)



https://www.smolecule.com/products/s599364?utm_src=pdf-body-img
https://www.smolecule.com/products/s599364?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10221406/
https://www.mdpi.com/2073-4360/14/3/484
https://www.degruyterbrill.com/document/doi/10.1515/epoly-2023-0026/html?lang=en&srsltid=AfmBOorELsvws40o42GixaPATaiJKOZVGwEgzyMb9rY2jtmFa7NCxfsZ
https://www.smolecule.com/products/s599364?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

To cite this document: Smolecule. [Calcium Carbonate in Polymer Composites: Experimental Data].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b599364+#calcium-adipate-vs-calcium-carbonate-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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